1-(2-fluorophenyl)-4-[4-(trifluoromethyl)benzyl]piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C18H18F4N2/c19-16-3-1-2-4-17(16)24-11-9-23(10-12-24)13-14-5-7-15(8-6-14)18(20,21)22/h1-8H,9-13H2
• InChI Key: PHCYKCCSITZFJO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C(F)(F)F)C3=CC=CC=C3F
• Molecular Formula: C18H18F4N2
• Molecular Weight: 338.3 g/mol

Description

1-(2-fluorophenyl)-4-[4-(trifluoromethyl)benzyl]piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been widely studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

TFMPP exerts its effects by binding to the 5-HT1B and 5-HT2C receptors, which are G protein-coupled receptors that modulate the activity of various intracellular signaling pathways. TFMPP acts as a partial agonist at these receptors, meaning that it activates them to a lesser extent than the endogenous ligand serotonin. The downstream effects of TFMPP binding to these receptors include the modulation of neurotransmitter release, neuronal excitability, and gene expression.
Biochemical and Physiological Effects:
TFMPP has been shown to produce a range of biochemical and physiological effects, including changes in mood, appetite, and sleep. TFMPP has been reported to produce feelings of euphoria, relaxation, and increased sociability in some individuals. TFMPP has also been shown to increase food intake and alter the circadian rhythm of sleep in animal models. However, the effects of TFMPP can vary depending on the dose, route of administration, and individual characteristics.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments, including its high potency, selectivity, and stability. TFMPP can be easily synthesized and purified, and its effects can be easily measured using various behavioral, biochemical, and imaging techniques. However, TFMPP also has several limitations, including its potential for producing side effects, its limited availability, and its potential for abuse.

Future Directions

There are several future directions for research on TFMPP, including the development of more selective agonists and antagonists for the 5-HT1B and 5-HT2C receptors, the investigation of the role of these receptors in various physiological and pathological conditions, and the exploration of the potential therapeutic applications of TFMPP and related compounds. Additionally, further studies are needed to elucidate the mechanisms underlying the effects of TFMPP on behavior and cognition, and to determine the optimal dosing and administration regimens for this compound.

Scientific Research Applications

TFMPP has been used in various scientific research applications, including studies on the central nervous system, serotonin receptors, and drug abuse. TFMPP has been shown to selectively bind to the 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. TFMPP has also been used as a model drug for studying the effects of serotonin agonists on behavior and cognition.